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An In-depth Technical Guide to the Health, Safety, and Handling of 2-Butyne

Introduction

2-Butyne (also known as dimethylacetylene or crotonylene) is a highly flammable and reactive

alkyne with the chemical formula C₄H₆.[1][2] Its structure features a carbon-carbon triple bond

between the second and third carbon atoms (CH₃-C≡C-CH₃).[1][3] This colorless, volatile liquid

possesses a pungent, petroleum-like odor.[2][4] Due to its reactivity, 2-Butyne serves as a

valuable intermediate and building block in organic synthesis, including the development of

pharmaceuticals, polymers, and agrochemicals.[1][5] Its hazardous nature necessitates strict

adherence to safety and handling protocols to mitigate risks for laboratory and industrial

personnel. This guide provides comprehensive technical information on the safe handling,

storage, and emergency procedures for 2-Butyne, tailored for researchers, scientists, and drug

development professionals.

Hazard Identification and GHS Classification
2-Butyne is classified as a hazardous substance under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). It is crucial to understand these hazards

before handling the material. The primary hazards are associated with its extreme flammability

and its potential to cause irritation.

GHS Label Elements:
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Pictogram(s):

Flame (Flammable)

Exclamation Mark (Irritant)

Gas Cylinder (Gas Under Pressure, where applicable)

Signal Word: Danger[6]

Hazard Statements:

H224: Extremely flammable liquid and vapor.[6][7]

H280: Contains gas under pressure; may explode if heated.[8][9]

H315: Causes skin irritation.[6][7]

H319: Causes serious eye irritation.[6][7]

H335: May cause respiratory irritation.[6][7]

Additional Hazards: May displace oxygen and cause rapid suffocation.[8][10] Vapors can

form explosive mixtures with air.[1][11]
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GHS Classification for 2-Butyne

Hazard Classes

Hazard Statements

2-Butyne

Flammable Liquid/Gas

(Category 1)

Skin Irritation

(Category 2)

Eye Irritation

(Category 2)

STOT SE

(Category 3)

Gas Under Pressure

(Liquefied Gas)

Simple Asphyxiant

H224

Extremely flammable liquid and vapor

H315

Causes skin irritation

H319

Causes serious eye irritation

H335

May cause respiratory irritation

H280

Contains gas under pressure; may explode if heated

Click to download full resolution via product page

GHS Hazard Classification for 2-Butyne.

Physical and Chemical Properties
A summary of key physical and chemical properties of 2-Butyne is provided below. This data is

essential for designing experiments and for risk assessment.
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Property Value References

Molecular Formula C₄H₆ [12][13]

Molecular Weight 54.09 g/mol [6][12][13]

Appearance Colorless to light yellow liquid [4][12]

Odor
Pungent, petroleum-like,

unpleasant
[2][4]

Boiling Point 24 - 27 °C (75.2 - 80.6 °F) [1][11][12]

Melting Point -32 °C (-25.6 °F) [11][12]

Flash Point -25 °C (-13 °F) [11]

Specific Gravity 0.690 [11]

Solubility
Poorly soluble in water; soluble

in organic solvents
[1][4][13]

Lower Explosion Limit (LEL) 1.4% [4][11][12]

Upper Explosion Limit (UEL) No data available [11]

Vapor Pressure Data not readily available [11]

Toxicological Information
Exposure to 2-Butyne can cause adverse health effects, primarily through irritation. Prolonged

or high-concentration exposure may lead to more severe effects.[4]

Inhalation: May cause respiratory tract irritation.[4][6][12] High concentrations of vapors can

lead to dizziness, unconsciousness, and may act as a simple asphyxiant by displacing

oxygen.[14][15]

Skin Contact: Causes skin irritation.[6][12] Direct contact with the liquefied gas can result in

frostbite.[10][15]

Eye Contact: Causes serious eye irritation with symptoms including redness and pain.[6][12]
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Ingestion: While not a primary route of industrial exposure, ingestion is hazardous. Do NOT

induce vomiting if swallowed.[12]

Chronic Exposure: Prolonged exposure may lead to neurotoxic effects.[4]

Quantitative toxicological data such as LD50 or LC50 for 2-Butyne is not readily available in

the cited literature. Much of the available toxicity data pertains to 2-Butyne-1,4-diol, a distinct

chemical substance.[16][17]

Handling and Storage
Strict protocols for handling and storage are mandatory to ensure safety.

Safe Handling:

Ventilation: Always handle 2-Butyne in a well-ventilated area, preferably within a chemical

fume hood.[4][18]

Ignition Sources: Keep away from all sources of ignition, including heat, sparks, open flames,

and static discharge.[11][12][19]

Equipment: Use spark-proof tools and explosion-proof electrical/ventilating/lighting

equipment.[10][11][12] All metal parts of equipment must be grounded and bonded to

prevent static electricity discharge.[11][12][19]

Personal Hygiene: Do not eat, drink, or smoke in handling areas.[10] Wash hands and any

exposed skin thoroughly after handling.[11][18]

Containers: Keep containers tightly closed when not in use.[11][18]
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Start: Plan Experiment

1. Assess Risks & Review SDS

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Prepare Workspace
(Chemical Fume Hood, Ground Equipment)

4. Handle Chemical
(Use Non-Sparking Tools, Avoid Inhalation/Contact)

5. Secure & Store Properly
(Tightly Closed Container, Flammables Cabinet)

6. Clean Workspace & Remove PPE

7. Dispose of Waste
(Follow Institutional Protocols)

End

Click to download full resolution via product page

A generalized workflow for the safe handling of 2-Butyne.
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Storage Conditions:

Store in a cool, dry, well-ventilated, and fireproof area.[4][15][18]

Keep containers tightly closed and store away from heat, sparks, and flame.[11]

Keep refrigerated in a designated flammables area.[11]

Protect from sunlight.[8][10]

Store separately from incompatible materials such as strong oxidizing agents.[4][15]

Exposure Controls and Personal Protection
A combination of engineering controls and personal protective equipment (PPE) is required to

minimize exposure.

Engineering Controls: Use of local exhaust ventilation and chemical fume hoods is essential

to maintain airborne concentrations below exposure limits.[18][20] Emergency eye wash

fountains and safety showers should be readily accessible.[10][11]

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles or a face shield (European standard - EN

166) are required.[12][15]

Skin Protection: Wear protective gloves (nitrile rubber is recommended) and appropriate

protective clothing, such as a flame-retardant lab coat, to prevent skin contact.[12][18]

Respiratory Protection: Under normal conditions with adequate engineering controls,

respiratory protection may not be necessary.[12] For emergencies, large-scale use, or in

situations where ventilation is inadequate, a NIOSH/MSHA-approved respirator or a self-

contained breathing apparatus (SCBA) must be used.[4][18]
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Hierarchy of Controls for 2-Butyne

Elimination
(Most Effective)

Substitution

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Goggles, Gloves)
(Least Effective)

Click to download full resolution via product page

The hierarchy of controls applied to managing 2-Butyne risks.
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First Aid Measures
Immediate action is required in case of exposure.

Inhalation: Move the victim to fresh air immediately.[10][15] If breathing has stopped, provide

artificial respiration.[10][21] Seek immediate medical attention.[10][15]

Skin Contact: Immediately wash the affected area with soap and plenty of water while

removing all contaminated clothing.[11][12] For frostbite, gently thaw the affected area with

lukewarm water; do not rub.[10][15] Seek medical attention.[10]

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,

also under the eyelids.[11][12] Remove contact lenses if present and easy to do.[12] Seek

immediate medical attention.[11]

Ingestion: Do NOT induce vomiting.[11][12] Rinse mouth.[18] Seek immediate medical

attention.[12][21]

Fire-Fighting Measures
2-Butyne is extremely flammable and presents a significant fire hazard.

Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, water spray,

or chemical foam.[11][14][15] Water mist may be used to cool closed containers.[11]

Specific Hazards: Vapors are heavier than air and may travel a considerable distance to a

source of ignition and flash back.[8][11] Containers are at risk of exploding when heated.[8]

[11] Fire may produce irritating and toxic gases like carbon monoxide and carbon dioxide.

[11]

Fire-Fighting Procedures:

In the case of a leaking gas fire, do not extinguish the flame unless the leak can be

stopped safely.[8][14][15]

Evacuate the area.[15]

Fight fire from a maximum distance or a protected location.[14]
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Cool containers exposed to fire with flooding quantities of water until well after the fire is

out.[11][14]

Firefighters must wear full protective gear and a self-contained breathing apparatus

(SCBA).[11]

Fire Detected

Is gas leaking?

Stop leak IF SAFE to do so

Yes

Small Fire:
Use CO2, Dry Chemical

No

DO NOT extinguish flames

Cool containers with
water spray from a distance

Evacuate Area

Click to download full resolution via product page

Decision workflow for 2-Butyne fire emergencies.

Accidental Release Measures
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Personal Precautions: Evacuate personnel to a safe, upwind area.[18][19] Eliminate all

ignition sources immediately.[19][22] Ensure adequate ventilation.[15][18] Wear appropriate

personal protective equipment, including SCBA if necessary.[15]

Environmental Precautions: Prevent the substance from entering drains, sewers, or surface

water.[9][18]

Containment and Cleanup: Stop the leak if it is safe to do so.[19] Use non-sparking tools for

cleanup.[22] For large spills, consider an initial downwind evacuation of at least 800 meters

(1/2 mile).[14][19]

Stability and Reactivity
Reactivity: 2-Butyne is highly reactive.[4] It may react vigorously with strong oxidizing

agents.[4][7] It can also react exothermically with reducing agents.[14] In the presence of

certain catalysts, it may undergo exothermic polymerization.[7][14]

Chemical Stability: The substance is generally stable under recommended storage

conditions.

Conditions to Avoid: Heat, flames, sparks, static discharge, and other ignition sources.[11]

Incompatible Materials: Strong oxidizing agents, acids, and halogens.[4][14][23]

Hazardous Decomposition Products: Combustion produces carbon monoxide (CO) and

carbon dioxide (CO₂).[11]

Disposal Considerations
Disposal of 2-Butyne and its containers must be handled as hazardous waste.[24] All disposal

practices must comply with federal, state, and local regulations.[25] Waste should be collected

in appropriate, labeled containers and disposed of via a licensed professional waste disposal

service.[24]

Experimental Protocols Methodology
The quantitative data presented in this guide are determined by standardized experimental

methods. While specific test reports for 2-Butyne are not provided, the methodologies below
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are representative of the protocols used to generate such safety data.

Flash Point Determination: The flash point of a volatile liquid like 2-Butyne is typically

determined using a standardized apparatus such as a Tag Closed Cup Tester (following

ASTM D56) or a Pensky-Martens Closed Cup Tester (ASTM D93). The test involves heating

the liquid in a controlled manner and introducing an ignition source to the vapor to determine

the lowest temperature at which it ignites.

Acute Toxicity Assessment: Acute toxicity data (e.g., LD50, LC50) is generally assessed

through internationally recognized protocols, such as those established by the Organisation

for Economic Co-operation and Development (OECD). These include:

OECD Test Guideline 401 (Acute Oral Toxicity): Assesses toxicity following oral ingestion.

OECD Test Guideline 402 (Acute Dermal Toxicity): Assesses toxicity from skin contact.

OECD Test Guideline 403 (Acute Inhalation Toxicity): Assesses toxicity from inhalation of a

vapor or gas.

Skin and Eye Irritation: Standardized tests for skin and eye irritation, such as OECD Test

Guidelines 404 (Acute Dermal Irritation/Corrosion) and 405 (Acute Eye Irritation/Corrosion),

are used. These protocols involve applying the substance to the skin or eyes of laboratory

animals under controlled conditions to observe potential irritation. In recent years, in vitro

methods have also been developed to reduce animal testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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